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Compound of Interest

Compound Name: Thioxanthone

Cat. No.: B050317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

incorporation and characterization of thioxanthone and its derivatives as photosensitizers in

dual-cure polymer systems. The information is intended to guide researchers in formulating and

evaluating novel dual-cure resins for various applications, including dental composites,

coatings, and adhesives.

Introduction to Thioxanthone in Dual-Cure Systems
Dual-cure polymer systems are designed to cure via two distinct mechanisms: a rapid

photocuring step and a slower chemical curing process (often referred to as "dark cure"). This

dual functionality ensures complete polymerization in areas where light penetration is limited.

Thioxanthone (TX) and its derivatives, such as 2-isopropylthioxanthone (ITX) and 2,4-

diethylthioxanthone (DETX), are highly efficient Type II photoinitiators and photosensitizers.[1]

[2] In dual-cure systems, they play a crucial role in initiating the photopolymerization

component of the curing process.

Thioxanthones are particularly valuable in pigmented or filled systems where they can

overcome the light-shielding effect of other components.[3] They exhibit strong absorption in

the near-UV and violet regions of the electromagnetic spectrum, making them compatible with

common LED light-curing units.[1][3] In cationic dual-cure systems, thioxanthones act as

photosensitizers for diaryliodonium salts, initiating polymerization through an electron transfer
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mechanism.[4] This allows for the efficient curing of epoxy-based formulations, which are

known for their low shrinkage and excellent mechanical properties.

Key Performance Data of Thioxanthone-Based Dual-
Cure Systems
The following tables summarize key performance data for dual-cure systems utilizing

thioxanthone derivatives. This data is compiled from various studies and is intended to

provide a comparative overview.

Table 1: Curing Performance of Thioxanthone-Based Dual-Cure Resins

Formulati
on ID

Thioxant
hone
Derivativ
e (wt%)

Co-
initiator
System

Curing
Condition

Degree of
Conversi
on (%)

Polymeriz
ation
Rate (s⁻¹)

Referenc
e

DC-TX-01 ITX (0.5)

Camphorq

uinone/Ami

ne

Light-cure 65-75 0.1-0.2 [5]

DC-TX-02 DETX (1.0)
Diaryliodon

ium Salt

Light-cure

(UV)
>80

Not

Reported
[4]

DC-TX-03
ITX (0.2-

2.0)

Tertiary

Amine
Light-cure

Not

Reported

Not

Reported
[1]

DC-TX-04 DETX (0.5)
Diaryliodon

ium Salt
Dual-cure >90

Not

Reported
[4]

Table 2: Mechanical Properties of Thioxanthone-Initiated Dual-Cured Polymers
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Formulati
on ID

Thioxant
hone
Derivativ
e (wt%)

Polymer
Matrix

Flexural
Strength
(MPa)

Flexural
Modulus
(GPa)

Hardness
(Vickers)

Referenc
e

DM-TX-01
Not

Specified

BisGMA/T

EGDMA
80-120 3-5 40-60 [6]

DM-TX-02
Not

Specified

Epoxy-

based

Not

Reported

Not

Reported

Not

Reported
[4]

DM-TX-03

Thio-

urethane

modified

BisGMA/U

DMA/TEG

DMA

Increased Decreased
Not

Reported
[6]

Experimental Protocols
Protocol for Preparation of a Thioxanthone-Based Dual-
Cure Resin
This protocol describes the preparation of a model dual-cure resin system based on common

dental composite formulations.

Materials:

Bisphenol A glycidyl dimethacrylate (BisGMA)

Triethylene glycol dimethacrylate (TEGDMA)

2-Isopropylthioxanthone (ITX)

Diaryliodonium hexafluorophosphate

Benzoyl peroxide (BPO)

N,N-dimethyl-p-toluidine (DMPT)

Silanized glass fillers (optional)
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Procedure:

Paste A (Photo-activatable):

1. In a light-protected container, create a monomer mixture of 70 wt% BisGMA and 30 wt%

TEGDMA.

2. Add 0.5 wt% ITX and 1.0 wt% diaryliodonium hexafluorophosphate to the monomer

mixture.

3. Mix thoroughly using a magnetic stirrer until all components are fully dissolved.

4. If using fillers, gradually add up to 60 wt% silanized glass fillers and mix to a homogenous

paste using a planetary mixer.

Paste B (Chemically-activatable):

1. In a separate container, prepare the same BisGMA/TEGDMA monomer mixture.

2. Add 1.0 wt% BPO and 1.0 wt% DMPT to the monomer mixture.

3. Mix thoroughly until all components are dissolved.

4. If using fillers, add the same percentage as in Paste A and mix to a homogenous paste.

Storage: Store both pastes in light-proof containers at room temperature.

Protocol for Real-Time FTIR (RT-FTIR) Analysis of
Curing Kinetics
This protocol allows for the real-time monitoring of the polymerization process by tracking the

decrease in the methacrylate C=C bond concentration.

Equipment:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

LED light-curing unit (e.g., 405 nm or broad-spectrum)
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Procedure:

Mix Paste A and Paste B in a 1:1 ratio immediately before the measurement.

Apply a small amount of the mixed paste onto the ATR crystal.

Record a baseline spectrum of the uncured material.

Position the light guide of the curing unit at a fixed distance from the sample on the ATR

crystal.

Simultaneously start the FTIR data acquisition in kinetics mode and activate the light-curing

unit for a predetermined time (e.g., 20-60 seconds).

Continue to record spectra for at least 10-15 minutes to monitor the dark cure reaction.

The degree of conversion (DC) is calculated from the decrease in the peak height or area of

the aliphatic C=C absorption band at approximately 1638 cm⁻¹ relative to an internal

standard peak that does not change during polymerization (e.g., the aromatic C=C

absorption at around 1608 cm⁻¹).

Formula for Degree of Conversion (%DC): %DC = [1 - ( (Peak Area of C=C at time t) /

(Peak Area of reference at time t) ) / ( (Peak Area of C=C at time 0) / (Peak Area of

reference at time 0) )] * 100

Protocol for Photo-Differential Scanning Calorimetry
(Photo-DSC)
Photo-DSC measures the heat flow associated with the polymerization reaction, providing

information on the reaction kinetics and total enthalpy.

Equipment:

Differential Scanning Calorimeter equipped with a UV light source

Aluminum DSC pans

Procedure:
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Mix Paste A and Paste B in a 1:1 ratio.

Accurately weigh 5-10 mg of the mixed paste into an open aluminum DSC pan.

Place the sample pan and an empty reference pan into the DSC cell.

Equilibrate the sample at a desired isothermal temperature (e.g., 37 °C).

Once the baseline is stable, expose the sample to UV light of a specific intensity and

duration.

The exothermic heat flow during and after irradiation is recorded.

The total heat of polymerization (ΔH) is determined by integrating the area under the

exothermic peak.

The rate of polymerization is proportional to the heat flow (dH/dt).

Protocol for Mechanical Property Testing
Flexural Strength (Three-Point Bending Test):

Prepare rectangular bar-shaped specimens (e.g., 2 mm x 2 mm x 25 mm) by filling a mold

with the mixed dual-cure paste.

Light-cure the specimens from multiple directions according to the manufacturer's

instructions.

Allow the specimens to dark-cure for 24 hours at 37 °C.

Measure the dimensions of each specimen.

Perform a three-point bending test using a universal testing machine at a crosshead speed

of 0.5 mm/min until fracture.

Calculate the flexural strength (σ) using the formula: σ = 3FL / 2bd², where F is the maximum

load, L is the span length, b is the width, and d is the thickness of the specimen.

Microhardness Test:
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Prepare cylindrical specimens (e.g., 5 mm in diameter and 2 mm thick).

Cure the specimens as described for the flexural strength test.

Polish the surface of the specimens to be tested.

Measure the Vickers Hardness (VHN) using a microhardness tester with a specific load (e.g.,

200 g) and dwell time (e.g., 15 seconds).

Visualizations
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Mechanism of Thioxanthone Photosensitization in Cationic Polymerization
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Caption: Photosensitization mechanism of thioxanthone.
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Experimental Workflow for Dual-Cure System Characterization
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Caption: Workflow for dual-cure system characterization.
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Logical Relationships in a Thioxanthone Dual-Cure System
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Caption: Component relationships in a dual-cure system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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